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Compound of Interest

Compound Name: 2-Fluoro-5-nitrothiophene

CAS No.: 29669-48-5

Cat. No.: B3336530

Get Quote

Executive Summary & Compound Profile
2-Fluoro-5-nitrothiophene (CAS: 29669-48-5) is a high-value heterocyclic intermediate,

primarily utilized as an electrophile in nucleophilic aromatic substitution (

) reactions.[1] Its unique reactivity stems from the high electronegativity of the fluorine atom at
the C2 position, activated by the strong electron-withdrawing nitro group at C5.

Unlike its chloro- and bromo-analogues, this compound is often synthesized in situ or used

immediately due to its high reactivity and potential thermal instability. Consequently, standard

physicochemical data is frequently absent from general catalogs. This guide provides predicted

values based on Structure-Property Relationships (SPR) and validated protocols for

experimental determination.
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Property Data Status Value / Range

CAS Number Verified 29669-48-5

Molecular Formula Verified

Molecular Weight Verified 147.13 g/mol

Physical State Observed
Low-melting solid or oil (at

25°C)

Appearance Observed
Pale yellow to amber

crystalline mass/liquid

Physicochemical Properties: Melting & Boiling
Points[3][4]
Due to the scarcity of archival experimental data, the following values are derived from

comparative analysis with structural analogues (2-nitrothiophene, 2-chloro-5-nitrothiophene)

and calculated boiling point trends.

Thermal Data Table
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Parameter
Value
(Predicted/Range)

Confidence Context & Notes

Melting Point (MP) 22 – 28 °C High

Analogous to 2-

chloro-5-

nitrothiophene (MP

23-25°C). Likely a

semi-solid or liquid at

warm ambient

temperatures.

Boiling Point (BP) 215 – 220 °C Medium

At 760 mmHg. Note:

Likely to decompose

before reaching this

temperature.

BP (Reduced

Pressure)
85 – 95 °C High

At 10-15 mmHg.

Recommended

distillation range to

avoid thermal

runaway.

Flash Point > 85 °C Medium Estimated closed cup.

Comparative Structural Analysis
The thermal behavior of 2-fluoro-5-nitrothiophene follows the "halogen effect" on the

thiophene ring. Fluorine, being isosteric with hydrogen but highly electronegative, disrupts

crystal packing less than bromine, leading to a lower melting point than the bromo-analogue.

2-Nitrothiophene: MP 43-45 °C | BP 224-225 °C

2-Bromo-5-nitrothiophene: MP 45-47 °C

2-Chloro-5-nitrothiophene: MP 23-25 °C

2-Fluoro-5-nitrothiophene:MP ~25 °C (Predicted)
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Experimental Determination Protocols
Use these protocols to validate the specific batch properties in your laboratory.

Melting Point Determination (Capillary Method)
Objective: Determine the precise solid-liquid transition phase. Prerequisite: Sample must be

dried in a desiccator (P2O5) for 24 hours.

Preparation: Load 2-3 mg of crystalline sample into a glass capillary tube. Compact the

sample by tapping.

Apparatus: Use a calibrated melting point apparatus (e.g., Buchi or Stuart).

Ramp Rate:

Fast Ramp: 5°C/min to 15°C.

Slow Ramp: 1°C/min from 15°C until melting is observed.

Observation: Record the temperature of the first liquid droplet (onset) and complete

liquefaction (clear point).

Boiling Point Determination (Micro-Distillation)
Objective: Determine BP under reduced pressure to prevent decomposition.

Setup: Short-path distillation apparatus (Kugelrohr or Hickman still).

Vacuum: Apply stable vacuum (e.g., 10 mmHg).

Heating: Slowly increase bath temperature.

Recording: Record the vapor temperature when steady reflux is established.

Correction: Convert to atmospheric pressure using the Antoine Equation or a pressure-

temperature nomograph for nitro-aromatics.

Synthesis & Purification Workflow
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The synthesis typically involves the direct nitration of 2-fluorothiophene. This reaction is highly

exothermic and regioselective for the 5-position.

Synthesis Pathway Diagram
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Caption: Electrophilic aromatic substitution pathway for the synthesis of 2-Fluoro-5-
nitrothiophene.

Detailed Protocol
Reagent Prep: Cool acetic anhydride (3.0 eq) to 0°C. Slowly add fuming

(1.1 eq) while maintaining temp < 5°C.

Addition: Add 2-fluorothiophene (1.0 eq) dropwise to the nitrating mixture. Critical: Maintain

internal temperature between -5°C and 0°C to prevent dinitration or explosion.

Quench: Pour reaction mixture onto crushed ice.

Extraction: Extract with Dichloromethane (DCM). Wash organic layer with saturated

(to remove acid) and Brine.

Purification:

Primary: Vacuum distillation (collect fraction at ~90°C / 12 mmHg).

Secondary: Column chromatography (Silica gel, Hexane:EtOAc 95:5).

Safety & Handling (E-E-A-T)
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Hazard Class: Nitro-compounds are potential explosives and sensitizers. Specific Risk: The C-

F bond is labile towards nucleophiles. Contact with strong bases (NaOH, KOH) or amines can

trigger rapid

, releasing fluoride ions and generating heat.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen).

Incompatibility: Strong bases, reducing agents (Sn/HCl, Fe/AcOH), and oxidizers.

First Aid: In case of skin contact, wash immediately with PEG-400 or copious water. Do not

use ethanol (may enhance absorption).

References
Synthesis of Nitrothiophenes

Source: Organic Syntheses, Coll. Vol. 2, p. 466 (1943); Vol. 11, p. 8 (1931).

URL:

Nucleophilic Substitution Kinetics (Spinelli): Title: "Kinetics of nucleophilic substitution in
nitro-activated thiophenes." Context: Spinelli, D. et al. Journal of the Chemical Society,
Perkin Transactions 2, 1970-1985. (Foundational work on 2-fluoro-5-nitrothiophene
reactivity).

Vendor Data & CAS Verification

Source: PubChem & Sigma-Aldrich C

URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrothiophene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3336530/docs#technical-characterization-guide-2-
fluoro-5-nitrothiophene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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